Cas no 2193066-62-3 (7,7-dimethyl-4H,5H,6H,7H,8H-furo3,2-cazepine hydrochloride)

• Product Name: 7,7-dimethyl-4H,5H,6H,7H,8H-furo3,2-cazepine hydrochloride
• CAS No: 2193066-62-3
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• CID: 6529222
• PubChem ID: 137951258
• Update Time: 2025-07-08

7,7-dimethyl-4H,5H,6H,7H,8H-furo3,2-cazepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethyl-4H,5H,6H,7H,8H-furo3,2-cazepine hydrochloride
• 7,7-dimethyl-4h,5h,6h,7h,8h-furo[3,2-c]azepine hydrochloride
• 7,7-Dimethyl-5,6,7,8-tetrahydro-4H-furo[3,2-c]azepine hydrochloride
• starbld0031029
• EN300-1702737
• 2193066-62-3
• Z3137096111
• 7,7-dimethyl-4,5,6,8-tetrahydrofuro[3,2-c]azepine;hydrochloride

• Inchi： 1S/C10H15NO.ClH/c1-10(2)5-9-8(3-4-12-9)6-11-7-10;/h3-4,11H,5-7H2,1-2H3;1H
• InChI Key： LXFGNHRTPXKUNV-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC2CNCC(C)(C)CC1=2

Computed Properties

• Exact Mass: 201.0920418g/mol
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2Ų

Additional information on 7,7-dimethyl-4H,5H,6H,7H,8H-furo3,2-cazepine hydrochloride

7,7-Dimethyl-4H,5H,6H,7H,8H-Furo[3,2-C]Azepine Hydrochloride: A Comprehensive Overview

7,7-Dimethyl-4H,5H,6H,7H,8H-Furo[3,2-C]Azepine Hydrochloride (CAS No. 2193066-62-3) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azepines derivatives and exhibits a fused bicyclic structure with a furo group attached. The presence of the hydrochloride salt suggests its potential use in pharmaceutical applications where ionization plays a critical role in bioavailability and efficacy.

The molecular structure of CAS 2193066-62-3 is characterized by a fused ring system comprising a furan moiety and an azepine ring. The dimethyl substitution at the 7-position introduces steric effects that may influence the compound's physical properties and biological activity. Recent studies have highlighted the importance of such structural modifications in enhancing the stability and solubility of drug candidates. For instance, researchers have explored the impact of substituent effects on the electronic properties of similar compounds to optimize their pharmacokinetic profiles.

One of the most promising applications of furo[3,2-c]azepine derivatives lies in their potential as scaffolds for drug discovery. The fused ring system provides a versatile platform for functional group modifications. For example, substituents at various positions can be tailored to modulate receptor binding affinity or enzyme inhibition potency. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy using molecular docking studies.

The synthesis of CAS 2193066-62-3 involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps include cyclization reactions to form the fused ring system and subsequent functionalization to introduce substituents. The use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product quality. This approach aligns with current trends toward sustainable and efficient chemical manufacturing processes.

In terms of biological activity, furo[3,2-c]azepine hydrochloride has shown potential as an antagonist or agonist at various G-protein coupled receptors (GPCRs). GPCRs are key targets for numerous therapeutic agents due to their involvement in diverse physiological processes. Preclinical studies have demonstrated that this compound exhibits selectivity toward certain receptor subtypes while minimizing off-target effects—a critical factor in drug development.

Another area of interest is the evaluation of CAS 2193066-62-3 as a candidate for treating neurodegenerative diseases. Its ability to cross the blood-brain barrier (BBB) has been explored through in vitro BBB models and computational predictions. Positive results suggest its potential utility in delivering therapeutic agents to central nervous system (CNS) targets without significant systemic toxicity.

From a manufacturing perspective, the production scale-up of furo[3,c]-azepine hydrochloride requires careful consideration of process parameters such as solvent selection and catalyst efficiency. Green chemistry principles are increasingly being integrated into synthesis protocols to minimize environmental impact while ensuring cost-effectiveness. For example, catalytic hydrogenation using palladium catalysts has been optimized for reducing intermediates with high turnover numbers.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this area. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry continue to play pivotal roles in confirming compound identity and purity during development stages.

In conclusion, CAS 2193066-62-3, or furo[3,c]-azepine hydrochloride, represents a promising lead compound with diverse applications across multiple therapeutic areas. Ongoing research is focused on refining its pharmacological profile while exploring novel synthetic routes that enhance scalability and sustainability.